Cas no 2306-23-2 (3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid)
2306-23-2 structure
3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid Properties
Names and Identifiers
-
- 1-Cyclohexene-1-carboxylic acid, 3,4,5-trihydroxy-
- 3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid
- NS00004182
- F14844
- SMR004703495
- AS-12993
- ShikimicAcid
- 3,5-Trihydroxy-1-cyclohexene-1-carboxylic acid
- 1-Cyclohexene-1-carboxylic acid, 3,4,5-trihydroxy-, [3R-(3.alpha.,4.alpha.,5.beta.)]-
- 1-Cyclohexene-1-carboxylic acid,4,5-trihydroxy-
- JXOHGGNKMLTUBP-UHFFFAOYSA-N
- 3,4,5-Trihydroxycyclohex-1-enecarboxylic acid
- NSC59257
- DTXSID80859270
- 1-Cyclohexene-1-carboxylic acid,4,5-trihydroxy-, [3R-(3.alpha.,4.alpha.,5.beta.)]-
- CHEBI:132329
- 2306-23-2
- MLS006011822
- 3,4,5-Trihydroxy-1-cyclohexene-1-carboxylic acid
- SY057997
- EN300-138752
- HMS3656I09
- WLN: L6UTJ AVQ CQ DQ EQ
- AKOS016842456
- AKOS003382835
- SCHEMBL43376
- Bracken fern toxic component
- 3,4,5-trihydroxycyclohexene-1-carboxylic acid
- 1-Cyclohexene-1-carboxylic acid,4,5-trihydroxy-, labeled with carbon-14, (-)-
- Skikimic acid
- NSC-59257
- BBL015141
- STK803139
- +Expand
-
- MFCD00001546
- JXOHGGNKMLTUBP-UHFFFAOYSA-N
- InChI=1S/C7H10O5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1,4-6,8-10H,2H2,(H,11,12)
- C1=C(CC(C(C1O)O)O)C(=O)O
Computed Properties
- 174.0528
- 4
- 5
- 1
- 174.05282342g/mol
- 12
- 222
- 0
- 0
- 3
- 0
- 0
- 1
- -1.7
- 98Ų
Experimental Properties
- 97.99
3,4,5-trihydroxycyclohex-1-ene-1-carboxylic acid Related Literature
-
Sofía Bordese J. Anal. At. Spectrom., 2022,37, 369-380
-
E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
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Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
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Kee-Jeong Yang,Dae-Ho Son,Shi-Joon Sung,Jun-Hyoung Sim,Young-Ill Kim,Si-Nae Park,Dong-Hwan Jeon,JungSik Kim,Dae-Kue Hwang,Chan-Wook Jeon,Dahyun Nam,Hyeonsik Cheong,Jin-Kyu Kang,Dae-Hwan Kim J. Mater. Chem. A, 2016,4, 10151-10158
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Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
-
10. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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